Cas no 1420-49-1 (Arimistane)

• Product Name: Arimistane
• CAS No: 1420-49-1
• Molecular Formula: C₁₉H₂₄O₂
• Molecular Weight: 284.3927
• CID: 196450
• PubChem ID: 150910

Arimistane Properties

Names and Identifiers

• Androsta-3,5-diene-7,17-dione
• Androst-3,5-dien-7,17-dione
• 3,5-Androstadiene-7,17-dione
• androsta-3,5-diene-7-17-dione
• Androstadien-(3.5)-dion-(7.17)
• androstadiene-(3.5)-dione-(7.17)
• NSC 134910
• Arimistane
• Androst-3,5-diene-7,17-dione
• (8R,9S,10R,13S,14S)-10,13-dimethyl-2,8,9,11,12,14,15,16-octahydro-1H-cyclopenta[a]phenanthrene-7,17-dione
• 77P0LYX19T
• SCHEMBL1813424
• F87119
• DS-19697
• BAA42049
• 1420-49-1
• Q27266598
• (3aS,3bR,9aR,9bS,11aS)-9a,11a-dimethyl-1H,2H,3H,3aH,3bH,4H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthrene-1,4-dione
• NSC-134910
• UNII-77P0LYX19T
• 10,13-dimethyl-2,8,9,11,12,14,15,16-octahydro-1H-cyclopenta[a]phenanthrene-7,17-dione
• DTXCID701360006
• DTXSID50931294
• CHEMBL5266519

• InChIKey： VHDOTNMSJDQVEE-ZENYQMPMSA-N
• Inchi： 1S/C19H24O2/c1-18-9-4-3-5-12(18)11-15(20)17-13-6-7-16(21)19(13,2)10-8-14(17)18/h3,5,11,13-14,17H,4,6-10H2,1-2H3/t13-,14-,17-,18-,19-/m0/s1
• SMILES： O=C1C([H])([H])C([H])([H])[C@@]2([H])[C@]3([H])C(C([H])=C4C([H])=C([H])C([H])([H])C([H])([H])[C@]4(C([H])([H])[H])[C@@]3([H])C([H])([H])C([H])([H])[C@@]21C([H])([H])[H])=O

Computed Properties

• Exact Mass: 284.17763
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 284.17763
• Heavy Atom Count: 21
• Complexity: 584
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 34.1

Experimental Properties

• LogP: 3.86340
• PSA: 34.14000
• Refractive Index: 1.568
• Boiling Point: 449.3±45.0°C at 760 mmHg
• Melting Point: 167-168 ºC
• Flash Point: 167.5°C
• Solubility: Insuluble (9.4E-3 g/L) (25 ºC),
• Density: 1.14±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Oxosteroids